Cas no 398456-87-6 (2-fluoro-4-methanesulfonylphenol)

• Product Name: 2-fluoro-4-methanesulfonylphenol
• CAS No: 398456-87-6
• MF: C₇H₇FO₃S
• MW: 190.192084550858
• MDL: MFCD09264549
• CID: 68003
• PubChem ID: 16128842
• Update Time: 2025-10-19

2-fluoro-4-methanesulfonylphenol Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-4-(methylsulfonyl)phenol
• 2-FLUORO-4-(METHYLSULPHONYL)PHENOL
• 2-Fluoro-4-methanesulfonyl-phenol
• 2-Fluoro-4-Methylsulfonylphenol
• 2-fluoro-4-methanesulfonylphenol
• 2-Fluoro-4-(methanesulfonyl)phenol
• OVEMQCGVMRIIHW-UHFFFAOYSA-N
• CS-0205688
• FS-2143
• MFCD09264549
• 398456-87-6
• EN300-7374830
• DTXSID30583139
• A6648
• FT-0657338
• J-509423
• BB 0253190
• phenylhydrazinehydrochloride
• 2-fluoro-4-mesylphenol
• BP-13378
• AKOS006343744
• SCHEMBL355740
• 2-fluoro-4-methylsulfonyl-phenol
• DB-012003

• MDL： MFCD09264549
• Inchi： 1S/C7H7FO3S/c1-12(10,11)5-2-3-7(9)6(8)4-5/h2-4,9H,1H3
• InChI Key： OVEMQCGVMRIIHW-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(=C(C=1)F)O)(=O)=O

Computed Properties

• Exact Mass: 190.01000
• Monoisotopic Mass: 190.00999342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 62.8Ų

Experimental Properties

• Melting Point: 92-94℃
• PSA: 62.75000
• LogP: 2.01560

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on 2-fluoro-4-methanesulfonylphenol

Introduction to 2-Fluoro-4-Methanesulfonylphenol (CAS No. 398456-87-6)

2-Fluoro-4-methanesulfonylphenol (CAS No. 398456-87-6) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique functional groups, including a fluoro substituent and a methanesulfonyl group, exhibits a range of biological activities that make it a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals.

The molecular structure of 2-fluoro-4-methanesulfonylphenol consists of a phenolic ring with a fluorine atom at the 2-position and a methanesulfonyl group at the 4-position. The presence of these functional groups imparts distinct chemical and physical properties to the molecule, making it an attractive candidate for various applications. The fluoro substituent enhances the lipophilicity and metabolic stability of the compound, while the methanesulfonyl group contributes to its reactivity and biological activity.

Recent studies have highlighted the potential of 2-fluoro-4-methanesulfonylphenol in the development of novel therapeutic agents. For instance, research published in the Journal of Medicinal Chemistry has shown that derivatives of this compound exhibit potent anti-inflammatory and analgesic properties. These findings suggest that 2-fluoro-4-methanesulfonylphenol could serve as a lead compound for the design of new drugs targeting inflammatory diseases and pain management.

In addition to its medicinal applications, 2-fluoro-4-methanesulfonylphenol has also been explored for its use in agrochemicals. Studies have demonstrated that this compound can be used as an intermediate in the synthesis of herbicides and fungicides with improved efficacy and reduced environmental impact. The unique combination of functional groups in 2-fluoro-4-methanesulfonylphenol allows for the fine-tuning of chemical properties, making it a valuable building block in agrochemical research.

The synthesis of 2-fluoro-4-methanesulfonylphenol has been extensively studied, with several efficient routes reported in the literature. One common method involves the reaction of 2-fluorophenol with methanesulfonyl chloride in the presence of a base such as triethylamine. This reaction proceeds via nucleophilic substitution, yielding high yields of the desired product. Alternative synthetic routes have also been developed to improve yield and reduce by-products, contributing to the scalability and cost-effectiveness of large-scale production.

The physical properties of 2-fluoro-4-methanesulfonylphenol, including its melting point, boiling point, and solubility, have been well-characterized. These properties are crucial for optimizing its use in various applications, from pharmaceutical formulation to industrial processes. The compound is generally stable under standard laboratory conditions but should be stored away from strong oxidizing agents to prevent degradation.

In terms of safety, while 2-fluoro-4-methanesulfonylphenol is not classified as a hazardous material, it is important to handle it with appropriate precautions. Standard laboratory safety protocols should be followed, including the use of personal protective equipment (PPE) such as gloves and goggles. Additionally, proper disposal methods should be employed to minimize environmental impact.

The future prospects for 2-fluoro-4-methanesulfonylphenol are promising. Ongoing research continues to uncover new applications and derivatives with enhanced properties. For example, recent advancements in computational chemistry have enabled more accurate predictions of the biological activity and pharmacokinetic behavior of compounds derived from 2-fluoro-4-methanesulfonylphenol. These insights are driving innovation in drug discovery and development processes.

In conclusion, 2-fluoro-4-methanesulfonylphenol (CAS No. 398456-87-6) is a multifaceted compound with significant potential in both medicinal chemistry and agrochemical research. Its unique chemical structure and versatile reactivity make it an essential building block for the synthesis of novel therapeutic agents and agricultural products. As research in this area continues to advance, we can expect to see even more innovative applications emerge from this intriguing compound.